Cas no 57054-87-2 (2,4-Pyrimidinediamine, 5-bromo-N,N,N',N'-tetramethyl-)

2,4-Pyrimidinediamine, 5-bromo-N,N,N',N'-tetramethyl- structure
57054-87-2 structure
Product Name:2,4-Pyrimidinediamine, 5-bromo-N,N,N',N'-tetramethyl-
CAS No:57054-87-2
MF:C8H13BrN4
MW:245.119620084763
CID:346757
PubChem ID:15620527
Update Time:2025-04-19

2,4-Pyrimidinediamine, 5-bromo-N,N,N',N'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine, 5-bromo-N,N,N',N'-tetramethyl-
    • 5-bromo-2-N,2-N,4-N,4-N-tetramethylpyrimidine-2,4-diamine
    • DTXSID40575883
    • 57054-87-2
    • 5-Bromo-N~2~,N~2~,N~4~,N~4~-tetramethylpyrimidine-2,4-diamine
    • Inchi: 1S/C8H13BrN4/c1-12(2)7-6(9)5-10-8(11-7)13(3)4/h5H,1-4H3
    • InChI Key: JDWOESGFDCFLHB-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(N=C1N(C)C)N(C)C

Computed Properties

  • Exact Mass: 244.03249
  • Monoisotopic Mass: 244.03236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.26
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